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Compound of Interest

Compound Name: TD1092 intermediate-1

Cat. No.: B15554908 Get Quote

Disclaimer: Publicly available scientific literature and databases do not contain information on a

compound specifically designated as "TD1092 intermediate-1". The designation "TD1092" has

been attributed to at least two distinct chemical entities: a pan-IAP (Inhibitor of Apoptosis

Proteins) degrader and a macrocyclic chelator for rare earth elements. This guide presents the

available solubility and stability data for both of these compounds to provide a comprehensive

overview for researchers, scientists, and drug development professionals.

Part 1: TD1092 as a Pan-IAP Degrader (PROTAC)
TD1092, in the context of cancer research, is a pan-IAP degrader that functions as a

Proteolysis-Targeting Chimera (PROTAC). It induces the degradation of cIAP1, cIAP2, and

XIAP, leading to the activation of caspases and promoting apoptosis in cancer cells.[1][2] This

compound has been shown to inhibit the TNFα-mediated NF-κB pathway.[1]

Solubility Data
Quantitative aqueous solubility data for the pan-IAP degrader TD1092 is not readily available in

the public domain. However, information from chemical suppliers provides some qualitative

solubility information.
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Solvent Solubility Concentration

DMSO Soluble (saturation unknown) - 10 mM

- 5 mM

- 1 mM

Table 1: Solubility of Pan-IAP Degrader TD1092. Data sourced from MedchemExpress.[1]

Stability Data
Detailed stability studies for TD1092 have not been published. However, storage

recommendations for stock solutions provide an indication of its stability under specific

conditions.

Solvent
Storage
Temperature

Duration Notes

DMSO -80°C 6 months

Protect from light.

Aliquot to prevent

repeated freeze-thaw

cycles.

DMSO -20°C 1 month Protect from light.

Table 2: Storage and Stability of Pan-IAP Degrader TD1092 Stock Solutions. Data sourced

from MedchemExpress.[1]

General Experimental Protocol for PROTAC Stability
Assessment
The following is a general protocol for assessing the stability of a PROTAC like TD1092 in a

relevant biological matrix, such as human plasma.

Materials:

PROTAC stock solution (e.g., 10 mM in DMSO)
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Human plasma (or other relevant biological matrix)

Phosphate-buffered saline (PBS), pH 7.4

Acetonitrile with an internal standard (e.g., a structurally similar, stable compound)

LC-MS/MS system

Procedure:

1. Spike the PROTAC from the stock solution into pre-warmed (37°C) human plasma to a

final concentration of 1 µM.

2. Incubate the plasma sample at 37°C.

3. At various time points (e.g., 0, 10, 30, 60, 90, 120 minutes), withdraw an aliquot of the

plasma sample.

4. Immediately quench the reaction by adding the plasma aliquot to a 4-fold excess of cold

acetonitrile containing the internal standard.

5. Vortex the mixture to precipitate plasma proteins.

6. Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the

precipitated proteins.

7. Transfer the supernatant to a new tube or a 96-well plate for analysis.

8. Analyze the concentration of the remaining PROTAC in the supernatant by LC-MS/MS.

Data Analysis:

Calculate the percentage of the PROTAC remaining at each time point relative to the 0-

minute time point.

Plot the percentage of remaining PROTAC against time to determine the degradation

profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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